Cas no 67867-85-0 (5,8-dimethoxy-3-methyl-1h-quinoxalin-2-one)

• Product name: 5,8-dimethoxy-3-methyl-1h-quinoxalin-2-one
• CAS No: 67867-85-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.22458
• CID: 881862
• PubChem ID: 278894

5,8-dimethoxy-3-methyl-1h-quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethoxy-3-methyl-1h-quinoxalin-2-one
• 2-Hydroxy-3-methyl-5,8-dimethoxychinoxalin
• 5,8-dimethoxy-3-methylquinoxalin-2(1h)-one
• AC1L5P24
• AC1Q4DLQ
• AC1Q6AR5
• AG-J-14206
• AR-1G6426
• CTK2F8021
• NSC128836
• NSC-128836
• 5,8-dimethoxy-3-methylquinoxalin-2-ol
• 5,8-DIMETHOXY-3-METHYL-2-QUINOXALINOL
• 67867-85-0
• AKOS022653640
• DTXSID30299228

• Inchi： InChI=1S/C11H12N2O3/c1-6-11(14)13-10-8(16-3)5-4-7(15-2)9(10)12-6/h4-5H,1-3H3,(H,13,14)
• InChI Key： KHLBJJXYGWMXCT-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=CC(=C2NC1=O)OC)OC

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• Density: 1.29
• Refractive Index: 1.59
• PSA: 59.92
• LogP: 1.24870